Cas no 25476-44-2 (2-(2H-1,3-benzodioxol-5-yl)propanoic Acid)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)propanoic Acid
• CAS No: 25476-44-2
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD11036878
• CID: 1422982
• PubChem ID: 18399654
• Update Time: 2025-06-08

2-(2H-1,3-benzodioxol-5-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-acetic acid, a-methyl-
• 2-(1,3-dioxaindan-5-yl)propanoic acid
• 1,3-Benzodioxole-5-acetic acid, α-methyl-
• 2-(2H-1,3-benzodioxol-5-yl)propanoic Acid

• MDL： MFCD11036878
• Inchi： 1S/C10H10O4/c1-6(10(11)12)7-2-3-8-9(4-7)14-5-13-8/h2-4,6H,5H2,1H3,(H,11,12)
• InChI Key： VUNWUTPFVAAMOC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1C=CC2=C(C=1)OCO2)C

Computed Properties

• Exact Mass: 194.058
• Monoisotopic Mass: 194.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-(2H-1,3-benzodioxol-5-yl)propanoic Acid

2-(2H-1,3-benzodioxol-5-yl)propanoic Acid (CAS No. 25476-44-2): An Overview of Its Properties, Applications, and Recent Research

2-(2H-1,3-benzodioxol-5-yl)propanoic Acid, also known as Dopamine acid or 3,4-methylenedioxyphenylglycolic acid (MDPGA), is a compound with the chemical formula C₉H₁₀O₄. This organic compound is of significant interest in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential biological activities. The compound is classified as a benzodioxole derivative and has been the subject of extensive research in recent years.

The CAS number 25476-44-2 uniquely identifies 2-(2H-1,3-benzodioxol-5-yl)propanoic Acid in chemical databases and literature. This identifier is crucial for researchers and professionals to accurately reference and retrieve information about the compound. The compound's molecular structure consists of a benzene ring with a methylenedioxy group (OCH₂O) and a propanoic acid side chain, which contributes to its distinctive chemical properties.

In terms of physical properties, 2-(2H-1,3-benzodioxol-5-yl)propanoic Acid is a white crystalline solid at room temperature. It is soluble in water and various organic solvents, making it versatile for use in different experimental conditions. The compound's solubility characteristics are important for its application in pharmaceutical formulations and analytical methods.

The biological activity of 2-(2H-1,3-benzodioxol-5-yl)propanoic Acid has been extensively studied. Recent research has focused on its potential as an antioxidant and anti-inflammatory agent. Studies have shown that the compound can effectively scavenge free radicals and reduce oxidative stress, which are key factors in various diseases such as neurodegenerative disorders and cardiovascular diseases.

In the context of neurodegenerative diseases, 2-(2H-1,3-benzodioxol-5-yl)propanoic Acid has been investigated for its neuroprotective properties. Research has demonstrated that the compound can inhibit the aggregation of alpha-synuclein, a protein associated with Parkinson's disease. This finding suggests that 2-(2H-1,3-benzodioxol-5-yl)propanoic Acid may have therapeutic potential in the treatment of Parkinson's disease and other related conditions.

Beyond its antioxidant and anti-inflammatory properties, 2-(2H-1,3-benzodioxol-5-yl)propanoic Acid has also been explored for its effects on cellular signaling pathways. Studies have shown that the compound can modulate the activity of certain enzymes involved in signal transduction, such as protein kinase C (PKC). This modulation can have implications for cell proliferation, differentiation, and survival.

In the pharmaceutical industry, 2-(2H-1,3-benzodioxol-5-yl)propanoic Acid is used as an intermediate in the synthesis of various drugs. Its unique structure makes it a valuable starting material for the development of new therapeutic agents. For example, it has been used in the synthesis of compounds with anti-cancer properties, such as those targeting specific cancer cell signaling pathways.

The environmental impact of 2-(2H-1,3-benzodioxol-5-yl)propanoic Acid is another area of interest. Researchers have investigated the biodegradability and ecotoxicity of the compound to ensure its safe use in industrial applications. Studies have shown that under certain conditions, the compound can be biodegraded by microorganisms, reducing its potential environmental impact.

In conclusion, 2-(2H-1,3-benzodioxol-5-yl)propanoic Acid (CAS No. 25476-44-2) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmacology. Its unique chemical structure and biological activities make it a valuable subject for ongoing research. As new studies continue to uncover its potential benefits and mechanisms of action, this compound is likely to play an increasingly important role in the development of novel therapeutic strategies.